3-Chloro-4-(octyloxy)benzoic acid

• Molecular Formula: C15H21ClO3
• Molecular Weight: 284.78 g/mol
• IUPAC Name: 3-chloro-4-octoxybenzoic acid
• InChI: InChI=1S/C15H21ClO3/c1-2-3-4-5-6-7-10-19-14-9-8-12(15(17)18)11-13(14)16/h8-9,11H,2-7,10H2,1H3,(H,17,18)
• InChI Key: RUMWWHLGSZEETN-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCOC1=C(C=C(C=C1)C(=O)O)Cl

Description

3-Chloro-4-(octyloxy)benzoic acid is a useful research compound. Its molecular formula is C15H21ClO3 and its molecular weight is 284.78 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

In 40 ml of ethanol were dissolved 10 g of 3-chlorohydroxybenzoic acid and 8 g of octyl bromide, and 40 ml a 2N aqueous solution of potassium hydroxide was added to the solution and the mixture was refluxed for 6 hours. The solution was made acidic and the precipitated crystal was recovered and recrystallized from an ethanol/water mixed solvent to obtain 9.5 g of 3-chloro-4-octyloxybenzoic acid.